4-[[(E)-2-Cyano-3-[5-(2-methylcyclopropyl)furan-2-yl]prop-2-enoyl]amino]benzoic acid

• IUPAC Name: 4-[[(E)-2-cyano-3-[5-(2-methylcyclopropyl)furan-2-yl]prop-2-enoyl]amino]benzoic acid
• InChI: InChI=1S/C19H16N2O4/c1-11-8-16(11)17-7-6-15(25-17)9-13(10-20)18(22)21-14-4-2-12(3-5-14)19(23)24/h2-7,9,11,16H,8H2,1H3,(H,21,22)(H,23,24)/b13-9+
• InChI Key: QBPSNAIFROBBJO-UKTHLTGXSA-N
• Canonical SMILES: CC1CC1C2=CC=C(O2)C=C(C#N)C(=O)NC3=CC=C(C=C3)C(=O)O
• Isomeric SMILES: CC1CC1C2=CC=C(O2)/C=C(\C#N)/C(=O)NC3=CC=C(C=C3)C(=O)O
• Molecular Formula: C19H16N2O4
• Molecular Weight: 336.3 g/mol

Description

The compound “4-[[(E)-2-Cyano-3-[5-(2-methylcyclopropyl)furan-2-yl]prop-2-enoyl]amino]benzoic acid” is a chemical substance with the molecular formula C19H16N2O4. It is related to the compound [5-(2-methylcyclopropyl)furan-2-yl]methanamine, which has a molecular weight of 151.21.

Synthesis Analysis

While specific synthesis methods for this compound were not found in the search results, related compounds have been synthesized and evaluated for their biological activity. For example, a series of (E)-1-(furan-2-yl)prop-2-en-1-one derivatives were synthesized and evaluated for their mushroom tyrosinase inhibitory activity.

Scientific Research Applications

Antibacterial Activity

Furan derivatives have emerged as promising antimicrobial agents due to their therapeutic efficacy. . Specifically, the cyano group in the structure of 4-[[(E)-2-Cyano-3-[5-(2-methylcyclopropyl)furan-2-yl]prop-2-enoyl]amino]benzoic acid may contribute to its antibacterial properties. Further studies are needed to elucidate its mechanism of action and effectiveness against specific bacterial strains.

Anti-Inflammatory Properties

Furans, including 4-[[(E)-2-Cyano-3-[5-(2-methylcyclopropyl)furan-2-yl]prop-2-enoyl]amino]benzoic acid, exhibit anti-inflammatory effects. .

Anticancer Potential

Furan derivatives have demonstrated anticancer activity in preclinical studies. The unique structure of 4-[[(E)-2-Cyano-3-[5-(2-methylcyclopropyl)furan-2-yl]prop-2-enoyl]amino]benzoic acid could contribute to its ability to inhibit cancer cell growth or induce apoptosis. .

Anti-Ulcer Effects

Some furan compounds, including 4-[[(E)-2-Cyano-3-[5-(2-methylcyclopropyl)furan-2-yl]prop-2-enoyl]amino]benzoic acid, exhibit anti-ulcer properties. .

Antiviral Activity

While more research is needed, furan derivatives have shown promise as antiviral agents. .

Other Therapeutic Applications

Beyond the mentioned fields, furans have been investigated for their diuretic, muscle relaxant, anti-protozoal, and anti-anxiety properties. .

Mechanism of Action

While the specific mechanism of action for this compound was not found, related compounds have shown inhibitory activity against tyrosinase. Tyrosinase is a metalloenzyme group of polyphenol oxidases that is found in various organisms and exhibits a specific function in melanogenesis.

Future Directions

The compound and its related compounds could be further studied for their biological activity, such as their inhibitory activity against tyrosinase. This could potentially lead to the development of new antipigmentation agents.